1-Chloro-n,n-bis(chloromethyl)methanamine
Overview
Description
1-Chloro-n,n-bis(chloromethyl)methanamine is a chemical compound with the molecular formula C3H6Cl3N . It is also known by its other name, tris-chloromethyl-amine .
Molecular Structure Analysis
The molecular structure of 1-Chloro-n,n-bis(chloromethyl)methanamine consists of three carbon atoms, six hydrogen atoms, three chlorine atoms, and one nitrogen atom . The molecular weight of this compound is 162.4454 .Physical And Chemical Properties Analysis
1-Chloro-n,n-bis(chloromethyl)methanamine has a density of 1.359g/cm^3, a boiling point of 196.4°C at 760 mmHg, and a refractive index of 1.484 . It has a flash point of 72.6°C and a vapour pressure of 0.4mmHg at 25°C .Scientific Research Applications
Carcinogenicity Studies
1-Chloro-N,N-bis(chloromethyl)methanamine has been structurally compared to bis(chloromethyl)ether in carcinogenicity studies. Both compounds were found to induce local tumors in mice upon repeated subcutaneous administration, suggesting their potential carcinogenic risks. These findings highlight the importance of understanding the carcinogenic potential of chemical compounds structurally related to 1-Chloro-N,N-bis(chloromethyl)methanamine, such as bis(chloromethyl)ether, and their implications for human health and safety protocols in industrial and laboratory settings (Zajdela et al., 1980).
Chemopreventive Effects
Research has also explored the antioxidative and chemopreventive effects of certain compounds against induced oxidative stress and hepatic dysfunction, which could indirectly relate to the mechanisms of action or the reactive nature of compounds like 1-Chloro-N,N-bis(chloromethyl)methanamine. Understanding these protective mechanisms against chemical-induced damages could inform safer handling practices and potential therapeutic interventions for chemical exposures (Shah et al., 2015).
Inhalation Toxicity and Carcinogenicity
Studies on the inhalation toxicity and carcinogenicity of alpha halo ethers, including bis(chloromethyl)ether, a compound related to 1-Chloro-N,N-bis(chloromethyl)methanamine, have shown significant health risks associated with exposure. These findings emphasize the critical need for stringent safety measures and regulations when handling such hazardous chemicals in various industrial and research settings (Drew et al., 1975).
Safety and Hazards
Safety measures for handling 1-Chloro-n,n-bis(chloromethyl)methanamine include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use . It’s also recommended to provide appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
1-chloro-N,N-bis(chloromethyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6Cl3N/c4-1-7(2-5)3-6/h1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKILHUMTXVCAMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(N(CCl)CCl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6Cl3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50295424 |
Source
|
| Record name | 1-chloro-n,n-bis(chloromethyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-n,n-bis(chloromethyl)methanamine | |
CAS RN |
16395-67-8 |
Source
|
| Record name | NSC101834 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101834 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-chloro-n,n-bis(chloromethyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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